Cas no 88151-72-8 (Phosphoric acid, 1-cyano-1-phenylethyl diethyl ester)

• Product name: Phosphoric acid, 1-cyano-1-phenylethyl diethyl ester
• CAS No: 88151-72-8
• MF: C₁₃H₁₈NO₄P
• MW: 283.26012
• CID: 643015
• PubChem ID: 11098043

Phosphoric acid, 1-cyano-1-phenylethyl diethyl ester Chemical and Physical Properties

Names and Identifiers

• (1-cyano-1-phenylethyl) diethyl phosphate
• Phosphoric acid, 1-cyano-1-phenylethyl diethyl ester
• 88151-72-8
• DTXSID40455171

• Inchi： InChI=1S/C13H18NO4P/c1-4-16-19(15,17-5-2)18-13(3,11-14)12-9-7-6-8-10-12/h6-10H,4-5H2,1-3H3
• InChI Key： RWJHGXMEZVECLH-UHFFFAOYSA-N
• SMILES： CCOP(=O)(OCC)OC(C)(C#N)C1=CC=CC=C1

Computed Properties

• Exact Mass: 283.09734505g/mol
• Monoisotopic Mass: 283.09734505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų
• XLogP3: 1.9